Cas no 16597-51-6 (6-deoxy-beta-L-galactopyranosylguanosine-5'-diphosphate)

6-deoxy-beta-L-galactopyranosylguanosine-5'-diphosphate structure
16597-51-6 structure
Product Name:6-deoxy-beta-L-galactopyranosylguanosine-5'-diphosphate
CAS No:16597-51-6
MF:C16H25N5O15P2
MW:589.341726064682
CID:2043934
PubChem ID:135402013
Update Time:2025-04-21

6-deoxy-beta-L-galactopyranosylguanosine-5'-diphosphate Chemical and Physical Properties

Names and Identifiers

    • 6-deoxy-beta-L-galactopyranosylguanosine-5'-diphosphate
    • GDP-Fuc
    • GDP-fucose
    • GDP-L-fucose
    • guanosine 5'-diphosphate-beta-L-fucoside
    • guanosine-5'-di-phospho-beta-L-fucopyranose
    • guanosine-5'-diphosphofucose
    • O5'-[2-(xi-L-6-deoxy-galactopyranosyloxy)-1,2-dihydroxy-diphosphoryl]-guanosine
    • Gdp fucose
    • LQEBEXMHBLQMDB-UHFFFAOYSA-N
    • Guanosine 5'-(trihydrogen pyrophosphate), mono(6-deoxy-D-allopyranosyl) ester
    • Guanosine 5'-diphospho-beta-L-fucose sodium salt, >=85%
    • 16597-51-6
    • SCHEMBL24496886
    • SY286980
    • NS00015236
    • SY286885
    • GDP-6-deoxy-D-Tal
    • MFCD00870977
    • {[5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy(hydroxy)phosphoryl}oxy((3,4,5-trihydroxy-6-methyloxan-2-yl)oxy)phosphinic acid
    • [[(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl] hydrogen phosphate
    • [[5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (3,4,5-trihydroxy-6-methyloxan-2-yl) hydrogen phosphate
    • 15839-70-0
    • Guanosine-5?-diphospho-b-L-fucose sodium salt
    • Inchi: 1S/C16H25N5O15P2/c1-4-7(22)9(24)11(26)15(33-4)35-38(30,31)36-37(28,29)32-2-5-8(23)10(25)14(34-5)21-3-18-6-12(21)19-16(17)20-13(6)27/h3-5,7-11,14-15,22-26H,2H2,1H3,(H,28,29)(H,30,31)(H3,17,19,20,27)
    • InChI Key: LQEBEXMHBLQMDB-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OC1C(C(C(C(C)O1)O)O)O)OCC1C(C(C(N2C=NC3C(NC(N)=NC2=3)=O)O1)O)O

Computed Properties

  • Exact Mass: 589.08223910g/mol
  • Monoisotopic Mass: 589.08223910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.7
  • Topological Polar Surface Area: 307Ų
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